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Compound of Interest

Compound Name: Strontium hydride (SrH2)

Cat. No.: B080679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the characterization of impurities in

commercial strontium hydride (SrH₂). It includes troubleshooting guides for common

experimental issues, detailed analytical protocols, and data on potential impurities.

Frequently Asked Questions (FAQs) and
Troubleshooting
This section addresses common questions and problems encountered during the analysis of

commercial strontium hydride.
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Question Answer

Why does my commercial strontium hydride

appear gray instead of white?

Commercial strontium hydride can have a

grayish appearance due to the presence of

minor metallic impurities originating from the

strontium metal used in its synthesis.[1]

My XRD pattern shows unexpected peaks.

What could be the cause?

Unexpected peaks in the XRD pattern of

strontium hydride can indicate the presence of

impurities such as strontium oxide (SrO) or

strontium hydroxide (Sr(OH)₂). These can form

if the material has been exposed to air and

moisture. Ensure proper handling in an inert

atmosphere (e.g., a glovebox) to prevent

sample degradation.

I'm observing inconsistent results in my

elemental analysis by ICP-MS. What are the

possible reasons?

Inconsistent ICP-MS results can arise from

several factors: 1. Incomplete sample digestion:

Strontium hydride reacts vigorously with water

and acids. Incomplete digestion can lead to

inaccurate quantification. A carefully controlled

digestion procedure is crucial. 2. Matrix effects:

The high concentration of strontium in the

sample can suppress or enhance the signal of

trace analytes. Matrix-matched standards or the

use of an internal standard can help to correct

for these effects. 3. Isobaric interferences:

Certain isotopes of impurities may have the

same mass-to-charge ratio as isotopes of other

elements or polyatomic ions. For example, ⁸⁷Rb

is an isobaric interference for ⁸⁷Sr. High-

resolution ICP-MS or the use of

collision/reaction cells can mitigate these

interferences.

How can I prevent my air-sensitive strontium

hydride sample from reacting with the

atmosphere during XRD analysis?

To prevent atmospheric reactions during XRD

analysis, it is essential to prepare and load the

sample in an inert environment, such as a

glovebox. Use of an air-tight sample holder with
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an X-ray transparent window (e.g., Kapton or

beryllium) is also recommended.

What are the common metallic impurities I can

expect in commercial strontium hydride?

The primary metallic impurities in commercial

strontium hydride are derived from the strontium

metal used in its production. Common impurities

and their typical maximum concentrations in

99% pure strontium metal include Magnesium

(Mg), Sodium (Na), Calcium (Ca), Barium (Ba),

Silicon (Si), and Iron (Fe).[2]

Quantitative Data on Potential Impurities
While a definitive certificate of analysis for all commercial strontium hydride is not publicly

available, the primary source of metallic impurities is the strontium metal precursor. The

following table summarizes the typical maximum impurity levels found in commercial-grade

strontium metal, which are likely to be present in the final strontium hydride product.

Impurity Chemical Symbol
Typical Maximum
Concentration (in 99% Sr
Metal)[2]

Magnesium Mg 0.10%

Sodium Na 0.10%

Calcium Ca 0.20%

Barium Ba 0.30%

Silicon Si 0.10%

Iron Fe 0.10%

It is important to note that non-metallic impurities such as oxides (e.g., SrO) and hydroxides

(e.g., Sr(OH)₂) can also be present, especially if the material has been improperly handled and

exposed to air and moisture.

Experimental Protocols
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Detailed methodologies for key experiments are provided below. All handling of strontium

hydride should be performed in an inert atmosphere (e.g., a glovebox) to prevent reaction with

air and moisture.

X-Ray Diffraction (XRD) for Phase Identification
Objective: To identify the crystalline phases present in the sample and to detect crystalline

impurities such as SrO and Sr(OH)₂.

Methodology:

Sample Preparation (in a glovebox):

Gently grind a small amount of the strontium hydride powder using an agate mortar and

pestle to ensure a random crystal orientation.

Mount the powdered sample onto a zero-background sample holder.

If using a standard sample holder, ensure it is compatible with air-sensitive materials and

use an appropriate cover, such as a Kapton® film, to protect the sample from the

atmosphere during transfer and analysis.

Instrument Setup:

Use a diffractometer with Cu Kα radiation.

Set the instrument parameters for a scan range of 10-80° 2θ with a step size of 0.02° and

a dwell time of 1-2 seconds per step.

Data Analysis:

Compare the obtained diffraction pattern with standard reference patterns for SrH₂, SrO,

and Sr(OH)₂ from a crystallographic database (e.g., ICDD PDF-4+).

Identify the phases present in the sample by matching the peak positions and relative

intensities.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inductively Coupled Plasma-Mass Spectrometry (ICP-
MS) for Elemental Impurity Analysis
Objective: To quantify the concentration of trace metallic impurities in the strontium hydride

sample.

Methodology:

Sample Digestion (in a fume hood with appropriate personal protective equipment):

Caution: Strontium hydride reacts exothermically with water and acids, producing

flammable hydrogen gas. Perform this procedure in a well-ventilated fume hood away

from ignition sources.

Accurately weigh approximately 50-100 mg of the strontium hydride sample into a clean,

acid-leached PTFE digestion vessel.

Slowly and carefully add a small amount of deionized water dropwise to initiate a

controlled reaction.

Once the initial reaction subsides, slowly add high-purity nitric acid (e.g., TraceMetal™

Grade) to completely dissolve the sample. Gentle heating on a hot plate may be required

to complete the digestion.

After cooling, quantitatively transfer the digested sample to a volumetric flask and dilute to

the final volume with deionized water.

Instrument Setup:

Use an ICP-MS instrument capable of high sensitivity and interference reduction (e.g.,

equipped with a collision/reaction cell).

Optimize the instrument parameters (e.g., plasma power, nebulizer gas flow rate) to

minimize matrix effects.

Calibration and Analysis:
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Prepare a series of calibration standards containing the elements of interest in a matrix

that matches the acid concentration of the digested sample.

Use an internal standard (e.g., Yttrium) to correct for instrumental drift and matrix effects.

Analyze the blank, calibration standards, and the sample solution.

Data Analysis:

Construct calibration curves for each element and determine the concentration of

impurities in the sample solution.

Calculate the concentration of each impurity in the original strontium hydride sample,

taking into account the initial sample weight and dilution factor.
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Caption: Workflow for the characterization of impurities in commercial strontium hydride.
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Caption: Sources and types of impurities in commercial strontium hydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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